Cas no 1336238-60-8 ((2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL)

• Product Name: (2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL
• CAS No: 1336238-60-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5581989
• PubChem ID: 94241124
• Update Time: 2023-08-10

(2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2,5-dimethyl-β-(methylamino)-, (βR)-
• (R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL
• Y13040
• 1336238-60-8
• (2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL

• Inchi： 1S/C11H17NO/c1-8-4-5-9(2)10(6-8)11(7-13)12-3/h4-6,11-13H,7H2,1-3H3/t11-/m0/s1
• InChI Key： UHMYHZGCCWORAV-NSHDSACASA-N
• SMILES： OC[C@@H](C1C=C(C)C=CC=1C)NC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3(Predicted)
• Boiling Point: 306.3±37.0 °C(Predicted)
• pka: 14.60±0.10(Predicted)